N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C20H14N2O4S/c1-25-13-8-6-12(7-9-13)15-11-27-20(21-15)22-19(24)18-10-16(23)14-4-2-3-5-17(14)26-18/h2-11H,1H3,(H,21,22,24)
• InChI Key: NDJDFASWUZEZMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H14N2O4S
• Molecular Weight: 378.4 g/mol

Description

The compound “N-(4-(4-methoxyphenyl)thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a methoxyphenyl group, a thiazole ring, a chromene ring, and a carboxamide group. These structural features suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several key features, including aromatic rings (phenyl and thiazole), a heterocyclic chromene ring, and polar functional groups (methoxy and carboxamide). These features could influence its physical properties, reactivity, and potential biological activity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the carboxamide could participate in acid-base reactions, the methoxy group could undergo demethylation, and the aromatic rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect its solubility, melting point, boiling point, and other properties.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been studied for their antimicrobial properties. .

Anticancer Activity

Compounds containing thiazole structures have demonstrated anticancer properties in various studies. .

Herbicidal Activity

Thiazole derivatives have also been explored for their herbicidal activities. .

Antioxidant Activity

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Drug Resistance Combatant

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Molecular Modelling and Drug Design

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Mechanism of Action

The mechanism of action would depend on the biological target. Compounds with similar structures have been found to have antimicrobial, antifungal, anti-inflammatory, and antitumor activities. The exact mechanism could involve interactions with enzymes, receptors, or other proteins.

Safety and Hazards

The safety and hazards of this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment and safe laboratory practices.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include studies to optimize its synthesis, investigations of its reactivity, and testing of its biological activity.